Cas no 2383440-58-0 (methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2383440-58-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5911489
• PubChem ID: 165592725
• Update Time: 2025-10-29

methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2383440-58-0
• EN300-6504829
• methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C9H14N2O2/c1-7-8(9(12)13-2)3-5-11(7)6-4-10/h3,5H,4,6,10H2,1-2H3
• InChI Key： YVDFKNTZCCUFHA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(CCN)C=1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate

Comprehensive Analysis of methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 2383440-58-0)

Methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 2383440-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring an aminoethyl side chain and a methyl ester functional group. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The compound's CAS number 2383440-58-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers and industry professionals frequently search for this CAS registry number to access critical data such as solubility, stability, and spectroscopic properties. Recent trends indicate growing interest in pyrrole-based compounds due to their potential in developing novel bioactive molecules, aligning with the increasing demand for sustainable and efficient chemical solutions.

One of the most searched questions related to methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate revolves around its synthetic applications. The compound's aminoethyl moiety allows for further functionalization, making it a versatile building block in heterocyclic chemistry. This adaptability is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve atom economy. The methyl ester group also provides a convenient handle for subsequent transformations, such as hydrolysis or amidation, which are common steps in API (Active Pharmaceutical Ingredient) synthesis.

In the realm of drug discovery, pyrrole derivatives like this compound are often explored for their potential pharmacological activities. The 2-methyl-1H-pyrrole core is a privileged scaffold in medicinal chemistry, frequently associated with anti-inflammatory and antimicrobial properties. While specific therapeutic applications of CAS No. 2383440-58-0 are still under investigation, its structural features suggest promise in targeting various biological pathways. This aligns with current industry trends focusing on small molecule therapeutics and precision medicine.

From a spectroscopic characterization perspective, methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate exhibits distinct NMR and IR signatures. The amino proton resonates typically in the δ 1.5-2.5 ppm range, while the pyrrole protons appear between δ 6.0-7.5 ppm in the 1H NMR spectrum. These spectral features are crucial for quality control and structural verification, especially in GMP-compliant synthesis environments. Analytical chemists often search for these spectral data when working with this compound, highlighting the importance of comprehensive characterization in modern chemical research.

The compound's physicochemical properties also merit discussion. With a molecular weight of 196.24 g/mol, methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate typically presents as a light-colored solid at room temperature. Its logP value, estimated around 0.5-1.5, suggests moderate lipophilicity, which is advantageous for drug-like molecule development. These properties are frequently queried in QSAR (Quantitative Structure-Activity Relationship) studies and molecular docking simulations, reflecting the compound's relevance in computational chemistry applications.

In the context of industrial applications, this pyrrole derivative finds use as a key intermediate in the production of more complex heterocyclic compounds. The agrochemical sector has shown particular interest in similar structures for developing new crop protection agents. With increasing global focus on sustainable agriculture, compounds like CAS No. 2383440-58-0 are being evaluated for their potential in creating environmentally friendly pesticides with improved target specificity.

Safety and handling of methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires protection from moisture and light, often under inert atmosphere conditions for long-term stability. These storage conditions are commonly searched by laboratory personnel working with sensitive organic intermediates.

The future outlook for 2383440-58-0 appears promising, particularly in light of advancing high-throughput screening technologies. As pharmaceutical companies increasingly adopt fragment-based drug design strategies, small, versatile building blocks like this pyrrole carboxylate gain importance. Additionally, the compound's potential in material science, especially in conductive polymers and organic electronics, represents an exciting frontier for research and development.

In conclusion, methyl 1-(2-aminoethyl)-2-methyl-1H-pyrrole-3-carboxylate (CAS No. 2383440-58-0) stands as a chemically intriguing and practically valuable compound with diverse applications across multiple scientific disciplines. Its structural features, synthetic versatility, and potential biological activities make it a subject of ongoing research interest, particularly in the evolving landscapes of drug discovery and sustainable chemistry. As scientific understanding progresses, this compound will likely continue to play a significant role in the development of novel therapeutic agents and functional materials.